Cas no 61146-91-6 (Acetic acid, [(1-oxo-2-propenyl)thio]-, ethyl ester)

• Product Name: Acetic acid, [(1-oxo-2-propenyl)thio]-, ethyl ester
• CAS No: 61146-91-6
• MF: C₇H₁₀O₃S
• MW: 174.217501163483
• CID: 490744
• PubChem ID: 71399025
• Update Time: 2025-04-19

Acetic acid, [(1-oxo-2-propenyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(1-oxo-2-propenyl)thio]-, ethyl ester
• ethyl 2-prop-2-enoylsulfanylacetate
• 61146-91-6
• SCHEMBL2413922
• Ethyl (acryloylsulfanyl)acetate
• DTXSID10820413

• Inchi： 1S/C7H10O3S/c1-3-7(9)11-5-6(8)10-4-2/h3H,1,4-5H2,2H3
• InChI Key： PQMGNPTYDLQQAW-UHFFFAOYSA-N
• SMILES： S(C(C=C)=O)CC(=O)OCC

Computed Properties

• Exact Mass: 174.0351
• Monoisotopic Mass: 174.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 43.37